Cas no 113913-36-3 (3,4-Dihydro-4-hydroxy-2-methyl-2H-1,1-dioxide-1,2-benzothiazine-3-carboxylic Acid Ethyl Ester)

• Product Name: 3,4-Dihydro-4-hydroxy-2-methyl-2H-1,1-dioxide-1,2-benzothiazine-3-carboxylic Acid Ethyl Ester
• CAS No: 113913-36-3
• MF: C₁₂H₁₅NO₅S
• MW: 285.316202402115
• CID: 63047
• Update Time: 2024-11-03

3,4-Dihydro-4-hydroxy-2-methyl-2H-1,1-dioxide-1,2-benzothiazine-3-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-2-methyl-2H-benzo[e][1,2]thiazine-3-carboxylate 1,1-dioxide
• 2-Methyl-4-Hydroxy-2H-1,2-Benzothiazine-3-Carboxylic Acid Ethyl ester-1,1-Dioxide
• 2-Methyl-4-hydroxy-2H-1,2-benzothiazine-3-carboxylic acid ethyl ester 1,1-dioxide
• ethyl 4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-dioxide
• 4-HYDROXY-2-METHYL-2H-1,2-BENZOTHIAZINE-3-CARBOXYLIC ACID ETHYL ESTER-1,1-DIOXIDE
• 2-METHYL-4-HYDROXY-2H-1,2-BENZOTHIAZINE-1,1-DIOXIDE-3-CARBOXYLIC ACID ETHYL ESTER
• 2-METHYL-4-HYDROXY-2H-1,2-BENZOTHIAZINE-3-CARBOXYLIC ETHYL ESTER-1,1-DIOXIDE
• 2-METHYL-4-HYDROXY-2H-1,2-BENZOTHIAZE-3-CAPROXYLIC ACID-1,1-DIOXIDE ETHYL ESTER
• 2H-1,2-BENZOTHIAZINE-3-CARBOXYLIC ACID, 3,4-DIHYDRO-4-HYDROXY-2-METHYL-, ETHYL ESTER, 1,1-DIOXIDE
• 2-Methyl-4-Hydroxy-2H-1,2-Benzothiazine-3-Carboxylic Acid Ethyl Ester 1,1-Dioxid
• 4-Hydroxy-2-methyl-[2H]-1,2-benzothiazine 3-carboxylate-1,1-dioxide, ethyl ester
• 2-Methyl-4-hydroxy-2
• Meloxicam EP Impurity A
• Piroxicam EP Impurity K
• 2-Methyl-4-Hydroxy-2H-1,2-Benz
• 3,4-Dihydro-4-hydroxy-2-methyl-2H-1,1-dioxide-1,2-benzothiazine-3-carboxylic Acid Ethyl Ester

• Inchi： 1S/C12H15NO5S/c1-3-18-12(15)10-11(14)8-6-4-5-7-9(8)19(16,17)13(10)2/h4-7,10-11,14H,3H2,1-2H3
• InChI Key： XMCXZHPTSRRFHW-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CC=C2C(O)C(C(OCC)=O)N1C

Computed Properties

• Exact Mass: 283.05100
• Monoisotopic Mass: 283.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.3A^2

Experimental Properties

• Density: 1.458
• Melting Point: 140-143 ºC
• Boiling Point: 448.1°C at 760 mmHg
• Flash Point: 224.8°C
• Refractive Index: 1.617
• PSA: 92.29000
• LogP: 2.12910
• pka: 12.45±0.40(Predicted)

3,4-Dihydro-4-hydroxy-2-methyl-2H-1,1-dioxide-1,2-benzothiazine-3-carboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：2
• Hazard Category Code： 23
• Safety Instruction： S45
• RTECS：DL0710425
• Hazardous Material Identification：
• Risk Phrases：R23
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines